Chloroquine phosphate
Chloroquine phosphate
EGb761 is a standardized ginkgo biloba extract with antioxidant and neuroprotective activities. EGb761 has been shown to inhibit the proliferation of certain tumor cells in vitro. (NCI04)
Brand Name:
Vulcanchem
CAS No.:
50-63-5
VCID:
VC20746789
InChI:
InChI=1S/C18H26ClN3.H3O4P/c1-4-22(5-2)12-6-7-14(3)21-17-10-11-20-18-13-15(19)8-9-16(17)18;1-5(2,3)4/h8-11,13-14H,4-7,12H2,1-3H3,(H,20,21);(H3,1,2,3,4)
SMILES:
CCN(CC)CCCC(C)NC1=C2C=CC(=CC2=NC=C1)Cl.OP(=O)(O)O.OP(=O)(O)O
Molecular Formula:
C18H29ClN3O4P
Molecular Weight:
417.9 g/mol
Chloroquine phosphate
CAS No.: 50-63-5
Cat. No.: VC20746789
Molecular Formula: C18H29ClN3O4P
Molecular Weight: 417.9 g/mol
Purity: 98%
* For research use only. Not for human or veterinary use.
Specification
| Description | EGb761 is a standardized ginkgo biloba extract with antioxidant and neuroprotective activities. EGb761 has been shown to inhibit the proliferation of certain tumor cells in vitro. (NCI04) |
|---|---|
| CAS No. | 50-63-5 |
| Molecular Formula | C18H29ClN3O4P |
| Molecular Weight | 417.9 g/mol |
| IUPAC Name | 4-N-(7-chloroquinolin-4-yl)-1-N,1-N-diethylpentane-1,4-diamine;phosphoric acid |
| Standard InChI | InChI=1S/C18H26ClN3.H3O4P/c1-4-22(5-2)12-6-7-14(3)21-17-10-11-20-18-13-15(19)8-9-16(17)18;1-5(2,3)4/h8-11,13-14H,4-7,12H2,1-3H3,(H,20,21);(H3,1,2,3,4) |
| Standard InChI Key | AEUAEICGCMSYCQ-UHFFFAOYSA-N |
| SMILES | CCN(CC)CCCC(C)NC1=C2C=CC(=CC2=NC=C1)Cl.OP(=O)(O)O.OP(=O)(O)O |
| Canonical SMILES | CCN(CC)CCCC(C)NC1=C2C=CC(=CC2=NC=C1)Cl.OP(=O)(O)O |
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